![molecular formula C21H18N2O3 B2590790 2-ethyl-3-phenethyl-3H-chromeno[2,3-d]pyrimidine-4,5-dione CAS No. 896853-84-2](/img/structure/B2590790.png)
2-ethyl-3-phenethyl-3H-chromeno[2,3-d]pyrimidine-4,5-dione
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Description
2-ethyl-3-phenethyl-3H-chromeno[2,3-d]pyrimidine-4,5-dione is a useful research compound. Its molecular formula is C21H18N2O3 and its molecular weight is 346.386. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
The synthesis of chromeno[2,3-d]pyrimidine derivatives has been a topic of interest due to their potential biological activities. An efficient synthesis method involves a one-pot four-component reaction of salicylaldehydes, barbituric acid, diamines, and 1,1-bis(methylsulfanyl)-2-nitroethene, highlighting easy performance, good yields, and simple purification processes (Alizadeh et al., 2015). Another approach for creating novel heteroannulated compounds involves reacting 2-hydrazinyl-8-methyl-4H-chromeno[3′,2′:5,6]pyrido[2,3-d]pyrimidine-4,6(3H)-dione with electrophilic reagents, leading to diverse structures with potential antimicrobial effects (Esam S Allehyani, 2022).
Biological Activities
Some synthesized chromeno[2,3-d]pyrimidine derivatives exhibit promising antibacterial activities. For instance, a study demonstrated that these compounds, synthesized through a facile and efficient green synthesis method, show significant antibacterial properties against Escherichia coli and Staphylococcus aureus (Foroughi et al., 2020). Furthermore, chromeno pyrimidinone derivatives have been synthesized and evaluated for their antimicrobial activity, providing insights into their potential as antibacterial agents (Janardhan Banothu & Rajitha Bavanthula, 2012).
Catalytic Applications and Green Chemistry
The development of catalysts for the synthesis of chromeno[2,3-d]pyrimidine-diones represents another research avenue. For example, SMA/Py/ZnO has been highlighted as a biocompatible polymer-supported nanocatalyst for synthesizing these compounds through an efficient pathway, emphasizing the role of green chemistry in pharmaceutical synthesis (Mansoureh Daraie & M. Heravi, 2019).
Novel Synthetic Pathways
Exploring novel synthetic pathways for these compounds is crucial. A study reported the "on-water" organic synthesis of chromeno[2,3-d]pyrimidine derivatives, utilizing l-proline as a catalyst in aqueous media, showcasing an eco-friendly approach to chemical synthesis (Hamid Mofakham et al., 2013).
Properties
IUPAC Name |
2-ethyl-3-(2-phenylethyl)chromeno[2,3-d]pyrimidine-4,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O3/c1-2-17-22-20-18(19(24)15-10-6-7-11-16(15)26-20)21(25)23(17)13-12-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRMNAPQIWVNYIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(C(=O)C3=CC=CC=C3O2)C(=O)N1CCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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